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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

Technical Support Center: Strontium Hydride
(SrH₂) Powder
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling and storage of strontium hydride

powder.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with strontium hydride powder?

A1: Strontium hydride is a flammable solid that is highly reactive, particularly with water.[1][2]

Contact with water or moisture will cause a vigorous reaction, producing flammable hydrogen

gas and strontium hydroxide.[1][3][4] The fine dust of strontium hydride can form explosive

mixtures with air.[2] It is also irritating to the skin, eyes, and respiratory tract.[2][5]

Q2: What personal protective equipment (PPE) is required when handling strontium hydride

powder?

A2: When handling strontium hydride powder, it is crucial to wear appropriate personal

protective equipment to prevent contact with skin and eyes and to avoid inhalation.[6][7]

Recommended PPE includes:

Gloves: Chemical-impermeable gloves that have been inspected before use.[8][9]
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Eye Protection: Approved safety glasses or chemical splash-proof goggles.[2][7]

Protective Clothing: Flame-retardant and impervious clothing.[8][9]

Respiratory Protection: A NIOSH/MSHA-approved respirator should be used, especially if

dust is generated or exposure limits are exceeded.[2][7]

Q3: What are the proper storage conditions for strontium hydride powder?

A3: Strontium hydride must be stored in a tightly closed container in a dry, cool, and well-

ventilated area.[6][8][10] It is critical to store it under an inert gas, such as argon, and to protect

it from moisture.[8][11] Do not allow the container to come into contact with water.[8]

Q4: How should I clean up a small spill of strontium hydride powder?

A4: In the event of a small spill, evacuate personnel to a safe area and ensure adequate

ventilation.[6][8] Remove all sources of ignition and use non-sparking tools for cleanup.[6][8]

Carefully sweep or scoop the spilled powder and place it into a suitable, closed container for

disposal.[7] Do not use water for cleanup.[7][9]

Q5: What should I do in case of a fire involving strontium hydride?

A5: In case of a fire, use a Class D dry powder extinguisher, dry salt, limestone, or sand.[2] Do

not use water, foam, or carbon dioxide, as strontium hydride reacts violently with water.

Firefighters should wear self-contained breathing apparatus and full protective clothing.[2][7]

Troubleshooting Guides
Issue: Unexpected Gas Evolution from Strontium Hydride Container

Possible Cause: Exposure to moisture. Strontium hydride reacts with water, even humidity in

the air, to produce hydrogen gas.[3][4]

Solution:

Carefully move the container to a well-ventilated area or a fume hood.

Handle the container with appropriate PPE.
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If safe to do so, check the container seal for any breaches.

If the material has been compromised, it should be disposed of according to regulations.

Issue: Poor Reactivity of Strontium Hydride in an Experiment

Possible Cause 1: Surface passivation. The strontium hydride powder may have a layer of

strontium hydroxide or oxide on its surface due to minor exposure to air or moisture, which

can reduce its reactivity.

Solution 1: Use fresh strontium hydride from a newly opened, properly sealed container.

Ensure all reaction glassware is scrupulously dried and the reaction is conducted under a

dry, inert atmosphere.

Possible Cause 2: Improper storage. Prolonged storage in a non-inert atmosphere or a

container that is not airtight can lead to degradation of the material.

Solution 2: Always store strontium hydride in a desiccator under an inert gas. If you suspect

the quality of your material has degraded, it is best to use a fresh supply.

Quantitative Data Summary
Parameter Value Source(s)

Molecular Weight ~89.64 g/mol [3][4]

Appearance White or grayish solid/powder [1][3][5]

Density ~3.26 g/cm³ [2][3]

Melting Point ~675 °C [6]

Decomposition Temperature ~1050 °C [2][3]

Detailed Experimental Protocol: Reduction of an
Aldehyde using Strontium Hydride
This protocol outlines a general procedure for the reduction of an aldehyde to a primary alcohol

using strontium hydride powder. All procedures must be carried out in a fume hood under an
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inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Materials:

Strontium hydride (SrH₂) powder

Anhydrous tetrahydrofuran (THF)

Aldehyde (e.g., benzaldehyde)

Schlenk flask and other appropriate oven-dried glassware

Magnetic stirrer and stir bar

Inert gas supply (argon or nitrogen)

Syringes and needles

Procedure:

Preparation:

Assemble the Schlenk flask with a magnetic stir bar and condenser under a positive

pressure of inert gas.

Ensure all glassware is thoroughly oven-dried before use.

Reaction Setup:

In the Schlenk flask, suspend the strontium hydride powder (1.1 equivalents) in anhydrous

THF.

Begin stirring the suspension.

Addition of Aldehyde:

Dissolve the aldehyde (1 equivalent) in anhydrous THF in a separate, dry flask.
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Slowly add the aldehyde solution to the stirred suspension of strontium hydride at room

temperature using a syringe.

Reaction Monitoring:

Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable

analytical method.

The reaction is typically complete within a few hours.

Quenching:

Once the reaction is complete, cool the flask in an ice bath.

CAUTIOUSLY and slowly add a saturated aqueous solution of ammonium chloride to

quench the excess strontium hydride. This will produce hydrogen gas, so ensure adequate

ventilation and no nearby ignition sources.

Workup:

Once gas evolution has ceased, extract the product with an appropriate organic solvent

(e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure to obtain the crude alcohol.

Purification:

Purify the crude product by flash column chromatography or distillation as needed.

Visualizations
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Unexpected Gas Evolution
from SrH₂ Container

Possible Cause:
Exposure to Moisture

SrH₂ + 2H₂O → Sr(OH)₂ + 2H₂↑
(Vigorous Reaction)

Action 1:
Move to Ventilated Area

Immediate Response

Action 2:
Inspect Container Seal

Action 3:
Dispose if Compromised

Click to download full resolution via product page

Caption: Troubleshooting logic for unexpected gas evolution.
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Preparation:
Dry Glassware, Inert Atmosphere

Reaction Setup:
Suspend SrH₂ in Anhydrous THF

Reagent Addition:
Slowly Add Aldehyde Solution

Monitoring:
Track Progress by TLC

Quenching (Caution!):
Cool and Slowly Add Aq. NH₄Cl

Workup:
Extract, Wash, Dry, Concentrate

Purification:
Column Chromatography or Distillation

Click to download full resolution via product page

Caption: Aldehyde reduction experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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